5-chloro-N-methyl-N-(pyridin-3-ylmethyl)furan-2-carboxamide

• IUPAC Name: 5-chloro-N-methyl-N-(pyridin-3-ylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C12H11ClN2O2/c1-15(8-9-3-2-6-14-7-9)12(16)10-4-5-11(13)17-10/h2-7H,8H2,1H3
• InChI Key: VUMIASXCLZMDJU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CN=CC=C1)C(=O)C2=CC=C(O2)Cl
• Molecular Formula: C12H11ClN2O2
• Molecular Weight: 250.68 g/mol

Description

5-chloro-N-methyl-N-(pyridin-3-ylmethyl)furan-2-carboxamide is a chemical compound with potential applications in scientific research. It is a member of the furan-2-carboxamide family of compounds, which have been found to exhibit a range of interesting properties. In

Mechanism of Action

The mechanism of action of 5-chloro-N-methyl-N-(pyridin-3-ylmethyl)furan-2-carboxamide is not well understood. However, it is believed to act by inhibiting certain enzymes or proteins involved in cellular processes. Further research is needed to fully elucidate the mechanism of action.
Biochemical and Physiological Effects:
Studies have shown that 5-chloro-N-methyl-N-(pyridin-3-ylmethyl)furan-2-carboxamide can induce apoptosis (programmed cell death) in certain cancer cell lines. It has also been found to have antibacterial activity against certain strains of bacteria. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of 5-chloro-N-methyl-N-(pyridin-3-ylmethyl)furan-2-carboxamide is its potential as a starting point for the development of new drugs. Its activity against certain cancer cell lines and bacteria make it an interesting compound for further study. However, one limitation is the lack of understanding of its mechanism of action. Additionally, further research is needed to determine its toxicity and potential side effects.

Future Directions

There are many potential future directions for research on 5-chloro-N-methyl-N-(pyridin-3-ylmethyl)furan-2-carboxamide. One area of interest is in the development of new drugs based on this compound. Further research is needed to fully understand its mechanism of action and potential side effects. Additionally, studies could be conducted to investigate its activity against other types of cancer and bacteria. Finally, research could be conducted to determine its potential as a therapeutic agent for other diseases.

Synthesis Methods

The synthesis of 5-chloro-N-methyl-N-(pyridin-3-ylmethyl)furan-2-carboxamide can be achieved through a multi-step process involving the use of various reagents and catalysts. One such method involves the reaction of 5-chlorofuran-2-carboxylic acid with N-methyl-3-pyridinemethanamine in the presence of a coupling reagent such as EDCI or HATU. The resulting intermediate is then treated with a reducing agent such as sodium borohydride to yield the final product.

Scientific Research Applications

5-chloro-N-methyl-N-(pyridin-3-ylmethyl)furan-2-carboxamide has potential applications in a range of scientific research areas. One area of interest is in the field of medicinal chemistry, where it may be used as a starting point for the development of new drugs. It has been found to exhibit activity against certain cancer cell lines and may have potential as an anticancer agent. Additionally, it has been shown to have activity against certain bacterial strains and may have applications as an antibiotic.